Cas no 1119089-23-4 (5-Bromo-2-(3-methoxyphenyl)pyridine)

• Product Name: 5-Bromo-2-(3-methoxyphenyl)pyridine
• CAS No: 1119089-23-4
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• MDL: MFCD14707259
• CID: 4783776
• PubChem ID: 49758519
• Update Time: 2025-11-06

5-Bromo-2-(3-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(3-methoxyphenyl)pyridine
• 3-Bromo-6-(3-methoxyphenyl)pyridine
• 5-Bromo-2-(3-methoxyphenyl)pyridine

• MDL： MFCD14707259
• Inchi： 1S/C12H10BrNO/c1-15-11-4-2-3-9(7-11)12-6-5-10(13)8-14-12/h2-8H,1H3
• InChI Key： DTTWWGLYRMBSGR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Bromo-2-(3-methoxyphenyl)pyridine

Recent Advances in the Study of 5-Bromo-2-(3-methoxyphenyl)pyridine (CAS: 1119089-23-4) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-(3-methoxyphenyl)pyridine (CAS: 1119089-23-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent investigations into the chemical properties of 5-Bromo-2-(3-methoxyphenyl)pyridine have revealed its stability under various conditions, making it a reliable candidate for further derivatization. The presence of the bromine atom at the 5-position and the methoxy group at the 3-position of the phenyl ring contribute to its unique reactivity, enabling selective modifications that are crucial for the development of targeted therapies. Computational studies have further elucidated its electronic structure, providing insights into its interactions with biological targets.

In the context of biological activity, 5-Bromo-2-(3-methoxyphenyl)pyridine has shown promising results in preclinical studies. For instance, it has been identified as a potent inhibitor of certain kinase enzymes that are implicated in cancer progression. In vitro assays demonstrated its ability to suppress the proliferation of cancer cell lines, with IC50 values in the low micromolar range. Additionally, its neuroprotective effects have been explored in models of neurodegenerative diseases, suggesting its potential as a multifunctional therapeutic agent.

The synthesis and optimization of 5-Bromo-2-(3-methoxyphenyl)pyridine derivatives have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological profile. These advancements have paved the way for the development of next-generation compounds with improved efficacy and reduced off-target effects.

In conclusion, 5-Bromo-2-(3-methoxyphenyl)pyridine (CAS: 1119089-23-4) represents a valuable scaffold in medicinal chemistry, with broad applications in drug discovery. Its unique chemical and biological properties, combined with recent advancements in synthesis and optimization, position it as a promising candidate for the development of novel therapeutics. Future research should focus on further elucidating its mechanisms of action and exploring its potential in clinical settings.